N'-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide

• IUPAC Name: N'-[4-(2,3-dihydro-1,4-benzodioxin-3-yl)-1,3-thiazol-2-yl]acetohydrazide
• InChI: InChI=1S/C13H13N3O3S/c1-8(17)15-16-13-14-9(7-20-13)12-6-18-10-4-2-3-5-11(10)19-12/h2-5,7,12H,6H2,1H3,(H,14,16)(H,15,17)
• InChI Key: VUYVAILUGCSLLE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NNC1=NC(=CS1)C2COC3=CC=CC=C3O2
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol

Description

N-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide, also known as BTA-EG6, is a small molecule inhibitor that has been widely used in scientific research for its ability to selectively target and inhibit the activity of certain enzymes. In

Mechanism of Action

N'-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide works by selectively binding to and inhibiting the activity of certain enzymes, specifically kinases and phosphatases. By inhibiting these enzymes, this compound can disrupt cellular signaling pathways that are involved in cell growth and proliferation. This makes it a promising candidate for the development of new cancer therapies and other targeted treatments.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzymes that it targets. In cancer cells, this compound has been shown to inhibit the activity of kinases that are involved in cell growth and proliferation, leading to cell cycle arrest and apoptosis. In other cell types, this compound may have different effects depending on the specific enzymes that are present.

Advantages and Limitations for Lab Experiments

One advantage of N'-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide is its ability to selectively target and inhibit specific enzymes, making it a valuable tool for studying enzyme function and identifying potential drug targets. However, one limitation is that its effects may be limited to certain cell types or specific enzymes, which may limit its usefulness in certain research applications.

Future Directions

There are several future directions for the use of N'-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide in scientific research. One area of focus is the development of new cancer therapies that target specific kinases and other enzymes. Another area of focus is the identification of new drug targets and the development of new drugs that can selectively inhibit these targets. Additionally, this compound may have potential applications in other areas of research, such as neuroscience and immunology, where enzyme inhibition plays a critical role in cellular signaling pathways.
In conclusion, this compound is a small molecule inhibitor that has been widely used in scientific research for its ability to selectively target and inhibit specific enzymes. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for its use have been discussed in this paper. This compound represents a promising tool for studying enzyme function and developing targeted therapies for a variety of diseases.

Synthesis Methods

The synthesis of N'-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide involves a series of chemical reactions that can be carried out in a laboratory setting. The starting materials include 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid, thiosemicarbazide, and ethyl chloroacetate. The reaction steps involve the formation of a thiazole ring, followed by the addition of an acetohydrazide group to the thiazole ring. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N'-[4-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,3-thiazol-2-yl]acetohydrazide has been used in a variety of scientific research applications, including cancer research, drug discovery, and enzyme inhibition studies. In cancer research, this compound has been shown to selectively inhibit the activity of certain kinases that are involved in cancer cell growth and proliferation. In drug discovery, this compound has been used as a lead compound for the development of new drugs that target specific enzymes. In enzyme inhibition studies, this compound has been used to investigate the mechanism of action of various enzymes and to identify potential drug targets.